Cas no 2229333-10-0 ({3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2229333-10-0
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6369479
• PubChem ID: 165682457
• Update Time: 2025-05-20

{3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• 2229333-10-0
• EN300-1941208
• {3-[3-methoxy-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine

• Inchi： 1S/C14H18F3NO/c1-13(2)10(7-18)12(13)8-4-5-9(14(15,16)17)11(6-8)19-3/h4-6,10,12H,7,18H2,1-3H3
• InChI Key： IPKFIDCBKLXILS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1C(CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine

The Comprehensive Overview of {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229333-10-0)

{3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine is a complex organic compound with the CAS registry number 2229333-10-0. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a cyclopropyl ring substituted with a methoxy group, a trifluoromethyl group, and a methanamine moiety, making it a versatile building block for chemical synthesis.

The synthesis of {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in drug discovery. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly improved the yield and purity of this compound.

One of the most notable applications of CAS No. 2229333-10-0 is in the development of novel pharmaceutical agents. The compound's unique structure allows it to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Recent studies have demonstrated its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group imparts lipophilicity, enhancing the compound's ability to cross cellular membranes and bind to target proteins with high affinity.

In addition to its pharmaceutical applications, {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant stress responses makes it a potential candidate for developing environmentally friendly pesticides and herbicides. Researchers have also explored its role in enhancing crop resilience against abiotic stressors such as drought and salinity.

The environmental impact of CAS No. 2229333-10-0 has been a subject of recent investigations. Studies have shown that the compound exhibits low bioaccumulation potential and rapid degradation under aerobic conditions, making it less likely to pose long-term risks to aquatic ecosystems. However, further research is required to fully understand its ecological footprint and ensure sustainable use.

In conclusion, {3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229333-10-0) represents a valuable addition to the arsenal of advanced chemical compounds available for scientific research and industrial applications. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in the development of innovative solutions across multiple disciplines.